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Compound of Interest

Compound Name: Mycaminose

Cat. No.: B1220238

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycaminose, a deoxyamino sugar, is a critical component of various macrolide antibiotics,
including tylosin. Its structural and functional properties make it a molecule of significant
interest in drug development and synthetic chemistry. The purification of mycaminose from
bacterial sources is a key process for obtaining this valuable compound for further research
and development. This document provides detailed application notes and protocols for the
purification of mycaminose, primarily through the hydrolysis of tylosin produced by
Streptomyces fradiae.

Principle of Purification

The purification of mycaminose from bacterial cultures is a multi-step process that begins with
the fermentation of a tylosin-producing bacterium, typically Streptomyces fradiae. The
produced tylosin is then extracted from the fermentation broth. Subsequently, mycaminose is
liberated from the tylosin molecule via acid hydrolysis. The final purification of mycaminose
from the hydrolysate is achieved using ion-exchange chromatography, which separates the
positively charged amino sugar from other neutral sugars and components of the hydrolysis
mixture.
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Experimental Workflow
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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